Cas no 2171685-67-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid
• CAS No: 2171685-67-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6429331
• PubChem ID: 165540033
• Update Time: 2025-10-15

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid
• EN300-1498840
• 2171685-67-7
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]-3-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-4-15-28(3,26(33)30-16-9-10-18(2)24(30)25(31)32)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,4,9-10,15-17H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： SZMLSFKHIZEWJU-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C)C1C(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid

Research Brief on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic Acid (CAS: 2171685-67-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized peptide derivatives in drug discovery and development. Among these, the compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid (CAS: 2171685-67-7) has emerged as a promising candidate due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for future research.

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid is a derivative of piperidine, a heterocyclic amine widely utilized in medicinal chemistry. Its structure incorporates a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is instrumental in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated that this compound exhibits enhanced stability and bioavailability, making it a valuable intermediate in the synthesis of peptide-based therapeutics. The CAS number 2171685-67-7 serves as a unique identifier, facilitating precise tracking of its use in research and development.

One of the key areas of investigation has been the compound's role in modulating enzyme activity. Preliminary in vitro studies suggest that it may act as an inhibitor for specific proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to elucidate its binding affinity and mechanism of action. These findings are particularly relevant for the design of targeted therapies with reduced off-target effects.

In addition to its biochemical properties, the synthetic pathways for 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid have been optimized to improve yield and purity. Recent publications highlight the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact. These innovations not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Looking ahead, the potential applications of this compound extend beyond traditional drug development. Its incorporation into biomaterials and drug delivery systems is being explored, leveraging its compatibility with polymeric matrices. Furthermore, computational modeling studies are underway to predict its interactions with biological targets, which could accelerate the discovery of novel therapeutics. As research progresses, the compound's versatility and efficacy are expected to unlock new avenues in precision medicine.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-3-methylpiperidine-2-carboxylic acid (CAS: 2171685-67-7) represents a significant advancement in chemical biology. Its multifaceted applications, from enzyme inhibition to sustainable synthesis, underscore its potential to address unmet medical needs. Continued interdisciplinary collaboration will be essential to fully realize its therapeutic and industrial promise.